2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[2-(2-ethylanilino)-2-oxoethyl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C18H20N2O2S/c1-2-14-8-6-7-11-16(14)20-18(22)13-23-12-17(21)19-15-9-4-3-5-10-15/h3-11H,2,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: SEDXCEKJQVAZJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSCC(=O)NC2=CC=CC=C2
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide is a chemical compound that has gained significant importance in the field of scientific research. It belongs to the class of thioacetamides and has been used extensively in various research studies due to its unique properties.

Mechanism of Action

The mechanism of action of 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide is not fully understood. However, it is known to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation in the body. It is also known to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it is known to inhibit the growth of various microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in the body by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells, which leads to their death. Additionally, it has been shown to inhibit the growth of various microorganisms, which makes it a potential antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide in lab experiments include its ability to inhibit the production of pro-inflammatory cytokines, induce apoptosis in cancer cells, and inhibit the growth of various microorganisms. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide. One direction is to further study its potential as an anti-inflammatory agent and develop new drugs based on its structure. Another direction is to study its potential as an anticancer agent and develop new drugs that can induce apoptosis in cancer cells. Additionally, further research can be done to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide involves the reaction between 2-ethylphenylamine and 2-[(2-chloroacetyl)thio]acetamide in the presence of a catalyst. The reaction takes place under reflux conditions, and the product is obtained in high yield after purification.

Scientific Research Applications

2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethylphenyl)acetamide has been used extensively in various scientific research studies. It has been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. It has also been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells. Additionally, it has been studied for its potential use as an antimicrobial agent due to its ability to inhibit the growth of various microorganisms.